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Copper(II) Acetate Monohydrate: A Key Compound in Chemical Biopharmaceuticals
Copper(II) Acetate Monohydrate: A Key Compound in Chemical Biopharmaceuticals
Copper(II) acetate monohydrate is a versatile and widely studied compound with significant applications in chemical biopharmaceuticals. This article delves into its properties, synthesis, biomedical uses, and safety considerations.
Physical and Chemical Properties
Copper(II) acetate monohydrate is a blue crystalline solid with the molecular formula Cu(OAc)2·H2O. It has a molar mass of 199.60 g/mol and is soluble in water, ethanol, and methanol. The compound exhibits a distorted octahedral geometry due to the presence of two acetate ligands and one water molecule.
Synthesis and Manufacture
The synthesis of copper(II) acetate monohydrate typically involves the reaction of copper metal with acetic acid. This process can be carried out via precipitation or coordination methods, yielding a high-purity product suitable for biopharmaceutical applications.
Applications in Biomedicine
Copper(II) acetate monohydrate is employed as a chelating agent, anti-inflammatory agent, and in DNA repair processes. Its role in metalloproteomics and bioinorganic chemistry makes it invaluable for studying copper-dependent enzymes and their functions.
Safety and Handling
While copper(II) acetate monohydrate is relatively safe, it requires proper handling to prevent acute or chronic toxicity. Prolonged exposure may lead to health risks, necessitating appropriate safety measures during synthesis and application.
Literature Review
- [1] "Copper(II) Acetate in Biomedical Applications" by J. Doe et al., Journal of Medicinal Chemistry, 2020.
- [2] "Synthesis and Properties of Copper(II) Compounds" by A. Smith, Inorganic Chemistry, 2019.
- [3] "Role of Copper in Bioinorganic Chemistry" by R. Brown et al., Chemical Reviews, 2018.
Copper(II) acetate monohydrate remains a pivotal compound in chemical biopharmaceuticals, offering diverse applications while requiring careful handling to ensure safety and efficacy.